(3S)-4-Boc-1-carboxymethyl-3-isobutyl-piperazin-2-one

• IUPAC Name: 2-[(3S)-4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)-2-oxopiperazin-1-yl]acetic acid
• InChI: InChI=1S/C15H26N2O5/c1-10(2)8-11-13(20)16(9-12(18)19)6-7-17(11)14(21)22-15(3,4)5/h10-11H,6-9H2,1-5H3,(H,18,19)/t11-/m0/s1
• InChI Key: CDNNBFMNMGDYJG-NSHDSACASA-N
• Canonical SMILES: CC(C)CC1C(=O)N(CCN1C(=O)OC(C)(C)C)CC(=O)O
• Isomeric SMILES: CC(C)C[C@H]1C(=O)N(CCN1C(=O)OC(C)(C)C)CC(=O)O
• Molecular Formula: C15H26N2O5
• Molecular Weight: 314.38 g/mol

Description

Indirubin derivative 8a is a synthetic organic compound that belongs to the indirubin familyThis compound has gained significant attention due to its potent inhibitory effects on cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 beta (GSK-3β), making it a promising candidate for anticancer therapies .

Scientific Research Applications

Indirubin derivative 8a has a wide range of scientific research applications:

Chemistry: It serves as a model compound for studying the structure-activity relationships of indirubin derivatives.

Biology: Indirubin derivative 8a is used to investigate the inhibition of CDKs and GSK-3β, which are crucial in cell cycle regulation and signaling pathways.

Medicine: This compound has shown significant anticancer properties, making it a potential candidate for developing new cancer therapies.

Industry: Indirubin derivatives are used in the development of pharmaceuticals and as research tools in drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of indirubin derivative 8a typically involves nucleophilic substitution reactions. For instance, indirubin can undergo nucleophilic substitution at the N1 position with 1-(2-chloroethyl)piperidine hydrochloride in the presence of potassium carbonate and tetrabutylammonium bromide as a phase transition catalyst. This reaction yields indirubin derivative 8a with an excellent yield of 88.2% .

Industrial Production Methods: Industrial production of indirubin derivatives often involves optimizing reaction conditions to enhance yield and purity. The use of phase transition catalysts and controlled reaction environments are crucial for large-scale production. Additionally, the purification process may involve techniques such as recrystallization and chromatography to ensure high purity of the final product .

Chemical Reactions Analysis

Types of Reactions: Indirubin derivative 8a undergoes various chemical reactions, including:

Oxidation: Indirubin derivatives can be oxidized to form quinonoid structures.

Reduction: Reduction reactions can convert indirubin derivatives to their corresponding leuco forms.

Substitution: Nucleophilic substitution reactions are common, as seen in the synthesis of indirubin derivative 8a.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like 1-(2-chloroethyl)piperidine hydrochloride and catalysts like potassium carbonate and tetrabutylammonium bromide are employed.

Major Products: The major products formed from these reactions include various indirubin derivatives with modifications at different positions on the indole rings, leading to compounds with enhanced biological activities .

Mechanism of Action

Indirubin derivative 8a exerts its effects primarily through the inhibition of CDKs and GSK-3β. These enzymes play critical roles in cell cycle regulation and signaling pathways. By binding to the ATP-binding sites of these kinases, indirubin derivative 8a effectively inhibits their activity, leading to cell cycle arrest and apoptosis in cancer cells . Additionally, indirubin derivatives have been shown to modulate other signaling pathways, including NF-κB, STAT3, and TGF-β, contributing to their broad-spectrum anticancer activity .

Similar Compounds:

Indirubin: The parent compound, known for its anticancer properties.

Indirubin-3’-monoxime: A derivative with enhanced solubility and bioavailability.

5-Bromoindirubin-3’-oxime: A potent inhibitor of CDKs with improved pharmacological properties.

Uniqueness of Indirubin Derivative 8a: Indirubin derivative 8a stands out due to its specific modifications that enhance its inhibitory potential against CDKs and GSK-3β. These modifications result in improved solubility and bioavailability, making it a more effective therapeutic agent compared to its parent compound and other derivatives .